Cas no 910635-75-5 (Ethanone, 1-(3-ethyl-4,5,6,7-tetrahydro-5-methylbenzo[c]thien-1-yl)-)

• Product Name: Ethanone, 1-(3-ethyl-4,5,6,7-tetrahydro-5-methylbenzo[c]thien-1-yl)-
• CAS No: 910635-75-5
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 1958947
• PubChem ID: 57437431
• Update Time: 2025-04-21

Ethanone, 1-(3-ethyl-4,5,6,7-tetrahydro-5-methylbenzo[c]thien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-ethyl-4,5,6,7-tetrahydro-5-methylbenzo[c]thien-1-yl)-
• 1-(3-ethyl-5-methyl-4,5,6,7-tetrahydro-benzo[c]thiophen-1-yl)-ethanone
• DB-336715
• SCHEMBL1854896
• 910635-75-5

• Inchi： 1S/C13H18OS/c1-4-12-11-7-8(2)5-6-10(11)13(15-12)9(3)14/h8H,4-7H2,1-3H3
• InChI Key： KUGJQPFSKDHEFW-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C2CCC(C)CC2=C1CC

Computed Properties

• Exact Mass: 222.10783637Da
• Monoisotopic Mass: 222.10783637Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.3Ų